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Compound of Interest |

Compound Name: petunidin 3-O-beta-D-glucoside
CAS No.: 6988-81-4
Cat. No.: B131392

Get Quote

Introduction: The Significance of Petunidin 3-O-
beta-D-glucoside

Petunidin 3-O-beta-D-glucoside is a prominent member of the anthocyanin family, a class of
water-soluble flavonoids responsible for the vibrant red, purple, and blue hues in many fruits,
flowers, and vegetables.[1][2] Commonly found in blueberries, black grapes, and red wine, this
molecule is of significant interest to researchers in nutrition, food science, and pharmacology
due to its potent antioxidant properties and potential health benefits.[2][3][4]

Accurate identification and quantification of Petunidin 3-O-beta-D-glucoside in complex
biological and food matrices are crucial for quality control, authenticity testing, and metabolic
studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands
as the gold standard for this task, offering unparalleled sensitivity and specificity.
Understanding the compound's specific fragmentation pattern under collision-induced
dissociation (CID) is fundamental to developing robust and reliable analytical methods. This
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application note provides a detailed examination of the fragmentation pathway of Petunidin 3-
O-beta-D-glucoside and a comprehensive protocol for its analysis.

Molecular Characteristics

Petunidin 3-O-beta-D-glucoside consists of a petunidin aglycone, which is a methylated
delphinidin, linked to a glucose molecule via an O-glycosidic bond at the C3 position.[4][5] Its
cationic flavylium structure makes it particularly amenable to analysis by positive mode
electrospray ionization.

e Chemical Formula: C22H23012*

e Molar Mass: 479.41 g/mol [2]

¢ Monoisotopic Mass: 479.11895 Da[5]

e Structure:
o Aglycone: Petunidin (3,4',5,5',7-pentahydroxy-3'-methoxyflavylium)
o Glycoside: A beta-D-glucose unit at the C3 position.

The Foundational Fragmentation Pathway

The analysis of anthocyanins like Petunidin 3-O-beta-D-glucoside by tandem mass
spectrometry, typically using electrospray ionization (ESI) in positive ion mode, reveals a highly
characteristic and predictable fragmentation pattern. The inherent positive charge of the
flavylium core facilitates the generation of a strong protonated molecular ion signal, [M]*.

Upon subjecting the precursor ion of Petunidin 3-O-beta-D-glucoside (m/z 479) to collision-
induced dissociation (CID), the fragmentation cascade is initiated.

Primary Fragmentation: The Glycosidic Cleavage

The most prominent and diagnostic fragmentation event is the neutral loss of the glucose
moiety. The energy applied during CID is sufficient to cleave the O-glycosidic bond, which is the
most labile bond in the structure.
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e Mechanism: This cleavage results in the loss of a neutral glucose molecule (CeH100s),
corresponding to a mass loss of 162.0528 Da.

e Resulting lon: The product ion observed at m/z 317 corresponds to the petunidin aglycone,
[M - 162]*.[3][6][7][8] This transition (m/z 479 — m/z 317) is the hallmark of petunidin-3-
glucosides and is often used as the primary transition for quantification in Multiple Reaction
Monitoring (MRM) assays.

Secondary Fragmentation: The Aglycone Core

Further fragmentation of the petunidin aglycone (m/z 317) can be induced by increasing the
collision energy. These subsequent fragments provide additional structural confirmation. The
fragmentation of the flavonoid core is complex but typically involves the loss of small neutral
molecules and retro-Diels-Alder (RDA) reactions.[9][10]

o Loss of a Methyl Radical: A characteristic fragmentation for methoxylated flavonoids is the
loss of a methyl radical (*CHs) from the methoxy group on the B-ring.[9] This results in a
product ion at m/z 302 ([M - 162 - 15]*).

o Other Minor Fragments: Additional fragments, such as those at m/z 271 and m/z 287, may
be observed at higher collision energies, corresponding to further cleavages of the flavonoid
rings.[5][7]

The following diagram, generated using DOT language, illustrates this hierarchical
fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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